(2E,NZ)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(5-nitrothiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• InChI: InChI=1S/C15H10BrN3O3S2/c1-18-11-5-2-9(16)8-12(11)24-15(18)17-13(20)6-3-10-4-7-14(23-10)19(21)22/h2-8H,1H3/b6-3+,17-15?
• InChI Key: IJXRQFXCQJERBG-XPNVMQPOSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C=CC3=CC=C(S3)[N+](=O)[O-]
• Isomeric SMILES: CN1C2=C(C=C(C=C2)Br)SC1=NC(=O)/C=C/C3=CC=C(S3)[N+](=O)[O-]
• Molecular Formula: C15H10BrN3O3S2
• Molecular Weight: 424.3 g/mol

Description

(2E,NZ)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(5-nitrothiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C15H10BrN3O3S2 and its molecular weight is 424.29. The purity is usually 95%.
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Scientific Research Applications

Polyacrylamide Gel Applications

Polyacrylamide gels incorporating compounds with similar structures have been utilized for detecting enzymes that catalyze thiol-producing reactions. Such gels, containing a novel mixed disulfide compound, have proven to be rapid and sensitive for detecting very small amounts of enzyme activity, suggesting potential applications in enzyme analysis and biochemistry (Harris & Wilson, 1983).

Anticancer Agent Development

Derivatives structurally related to the mentioned compound have been synthesized and evaluated for their cytotoxic activities against various human cancer cell lines. Some compounds exhibited promising cytotoxicity, indicating potential applications in developing anticancer agents (Kamal et al., 2014).

Enzyme Inhibition and Antioxidant Activities

Studies have also explored the synthesis of aminothiazoles and their inhibitory activities on enzymes like α-glucosidase and α-amylase, as well as their antioxidant properties. These findings highlight potential applications in diabetes management and as antioxidants (Satheesh et al., 2017).

Adsorption and Environmental Applications

Research on acrylamide-based monomers and polymers, similar to the compound , has shown applications in adsorption, indicating potential environmental applications for removing toxic metals from wastewater and other environmental remediation efforts (Saçmacı et al., 2010).

Anti-Infective Drug Development

Thiazolides, related to the structure of the mentioned compound, have shown effectiveness against a broad spectrum of pathogens, including viruses, bacteria, and protozoan parasites. This suggests potential applications in developing new anti-infective drugs (Hemphill et al., 2012).